Reactive yellow 175

Specification

• CAS No.: 149315-85-5
• Molecular Formula: C9H11IN2O5
• Molecular Weight: 0

Introduction

Identification and Basic Information

Reactive Yellow 175 is identified by several standardized codes and numbers which help in its regulatory classification and commercial tracking. The primary identifiers for this compound include:

Identifier Type	Value
CAS Number	149315-85-5
EC Number	402-740-3
Chemical Registry Number	769198162969

The compound belongs to the reactive dye category, which is characterized by the ability to form covalent bonds with substrates during the dyeing process. This chemical bonding mechanism distinguishes reactive dyes from other dye classes and contributes to their excellent colorfastness properties.

Toxicological Profile

Reactive Yellow 175 has been classified as a respiratory sensitizer, designated with the EU/R-phrase R42. This classification indicates that the compound may cause sensitization by inhalation, which is a significant consideration for occupational safety in environments where the dye is handled.

The compound appears in comprehensive lists of reactive dyes classified as respiratory sensitizers, as documented in toxicological studies of colorants. This classification makes it subject to specific handling and safety requirements in industrial settings.

According to toxicological research, a critical aspect of reactive dyes' health profile is that their hazardous properties change significantly after the dyeing process:

"After dyeing and fixation, reactive dyes have completely different toxicological properties because the reactive group is no longer present and the high wash fastness of the dyed fabric ensures that no dye is exposed to the skin of the wearer. Consequently, no cases of allergic reactions have been reported by consumers wearing textiles dyed with reactive dyes."

This transformation in toxicological properties represents an important distinction between the handling risks for industry workers versus end-user safety.

The following table summarizes the known toxicological classifications for Reactive Yellow 175:

Hazard Type	Classification	Reference Designation
Respiratory Sensitization	Positive	R42
Skin Sensitization	Not specifically classified	-
Carcinogenicity	Not classified as carcinogenic	-
Aquatic Toxicity	Insufficient data	-

Metabolism and Environmental Fate

While specific data on Reactive Yellow 175 is limited, the metabolism of reactive dyes generally follows certain pathways that may apply to this compound. For water-soluble reactive dyes, the predominant metabolic pathway typically involves:

• Reductive cleavage of azo bonds (if present) through azoreductase

• Potential formation of metabolites that may have different toxicological properties than the parent compound

• Excretion pathways that depend on the compound's solubility

The environmental fate of reactive dyes like Reactive Yellow 175 is of concern because:

• They typically show low biodegradability

• Their removal from wastewater can be difficult due to low levels of adsorption onto activated sludge

• They may contribute to Adsorbable Organic Halogen (AOX) emissions if they contain halogenated reactive groups